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Compound of Interest

Compound Name: AD2765

Cat. No.: B605173 Get Quote

For research use only. Not for use in humans or animals.

Introduction
AD2765 is a chemical compound utilized in research settings. Accurate preparation of AD2765
solutions is critical for experimental reproducibility and obtaining reliable data. This document

provides a detailed protocol for the proper dissolution and storage of AD2765, along with

essential safety precautions and a summary of its mechanism of action.

Product Information
Property Value

CAS Number 366487-81-2

Molecular Weight 579.82 g/mol

Chemical Formula C₂₈H₅₈N₃O₅PS

Safety Precautions
As a specific Safety Data Sheet (SDS) for AD2765 is not readily available, it is imperative to

handle this compound with the caution required for all research chemicals of unknown toxicity.

Personal Protective Equipment (PPE):
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Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses or goggles must be worn at all times.

Lab Coat: A standard laboratory coat should be worn to protect from accidental splashes.

Handling:

Avoid inhalation of dust or aerosols. Handle the solid form in a well-ventilated area or a

chemical fume hood.

Avoid contact with skin and eyes. In case of contact, rinse the affected area thoroughly with

water.

Do not eat, drink, or smoke in the laboratory.

Disposal:

Dispose of waste materials containing AD2765 in accordance with local, state, and federal

regulations for chemical waste.

Dissolution Protocol
Recommended Solvent: Based on the physicochemical properties of similar compounds,

Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

AD2765.

Materials:

AD2765 powder

Anhydrous, sterile-filtered DMSO

Sterile, amber or light-protecting microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer
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Procedure for Preparing a 10 mM Stock Solution:

Calculate the required mass of AD2765:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 579.82 g/mol x 1000 mg/g

Mass (mg) = 5.7982 mg

Weighing AD2765:

Carefully weigh out approximately 5.8 mg of AD2765 powder into a sterile microcentrifuge

tube. Record the exact weight.

Adding Solvent:

Add the calculated volume of DMSO to the microcentrifuge tube containing the AD2765
powder. For example, if you weighed out exactly 5.8 mg of AD2765, add 1 mL of DMSO.

Dissolving the Compound:

Cap the tube securely and vortex thoroughly until the solid is completely dissolved. The

solution should be clear and free of any visible particulates.

If necessary, gentle warming in a 37°C water bath for a few minutes can aid in dissolution.

Storage and Stability
Stock Solutions:

Short-term (days to weeks): Store at 0-4°C.[1]

Long-term (months to years): Aliquot the stock solution into single-use volumes to minimize

freeze-thaw cycles and store at -20°C or colder.[1] Protect from light.

Solid Compound:
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Store the solid powder in a cool, dry, and dark place.[1]

Mechanism of Action
AD2765 is an inhibitor of sphingomyelin hydrolysis and synthesis.[1] This inhibition leads to an

accumulation of ceramide, a bioactive lipid that acts as a second messenger in various cellular

processes, including the induction of apoptosis (programmed cell death).

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway affected by AD2765 and a general

workflow for its use in cell-based assays.
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Caption: Mechanism of AD2765 action.
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Experimental Workflow for AD2765
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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